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Compound of Interest

2-Propen-1-one, 1-(3-
Compound Name:

methylphenyl)-
CAS No.: 51594-61-7
Cat. No.: B14648421

Get Quote

Executive Summary: The "Warhead" Context

3'-Methylacrylophenone (CAS: Analogous Ref 10408-15-8 / 59308-54-4) is not merely a
solvent or passive reagent; it is a Michael Acceptor. In drug discovery, this molecule often
serves as a "warhead"—an electrophilic scaffold designed to form covalent bonds with cysteine
residues in target proteins.

While this reactivity is desirable for covalent inhibition (e.g., in kinase inhibitors), it presents a
distinct toxicological profile compared to its saturated analog, 3'-methylacetophenone. This
guide prioritizes the management of electrophilic stress and skin sensitization risks inherent to

-unsaturated ketones.

Chemical Identity & Physiochemical Profiling

Note: Specific experimental data for the 3'-isomer is rare in public indices. Data below
synthesizes standard acrylophenone characteristics with specific structural offsets derived from
the meta-methyl substitution.
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ble 1: Sul lentificati :

Parameter Technical Specification

IUPAC Name 1-(3-Methylphenyl)prop-2-en-1-one

m-Methylacrylophenone; 3'-Methylphenyl vinyl
Common Synonyms ket
etone

Molecular Formula

Molecular Weight 146.19 g/mol

) Colorless to pale yellow liquid (Standard
Physical State

Temperature)
Boiling Point ~225-230°C (Predicted @ 760 mmHg)
Flash Point > 90°C (Closed Cup) - Combustible
Solubility Low in water; Soluble in DCM, DMSO, Methanol

Reactivity Class -Unsaturated Ketone (Electrophile)

Hazard Dynamics: The Mechanism of Toxicity

Standard SDSs often list "Irritant” (H315/H319) without context. For this molecule, the critical
hazard is Skin Sensitization (H317) driven by haptenization.

The Haptenization Pathway

Unlike simple acids that burn immediately, 3'-methylacrylophenone penetrates the stratum
corneum and reacts with skin proteins (specifically keratinocyte cysteine thiols) via a Michael
Addition. This forms a stable adduct that the immune system recognizes as "foreign," triggering
a T-cell mediated allergic response upon subsequent exposure.

Visualization 1: Molecular Mechanism of Sensitization

This diagram illustrates why "just washing it off" is insufficient if the reaction has already
occurred.
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Intervention Point
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Figure 1:Mechanism of Action. The toxicity is driven by the irreversible alkylation of biological

thiols (Michael Addition).

Strategic Handling & Engineering Controls

Reliance on standard nitrile gloves is often insufficient for ketones and acrylates due to rapid

permeation.

Table 2: PPE & Engineering Matrix
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Control Level

Protocol

Causality/Rationale

Respiratory

Fume Hood (Face Velocity >
0.5 m/s)

Acrylophenones are potent
lachrymators (tear agents).
Inhalation causes immediate

mucosal distress.

Hand Protection

Double-gloving Strategy:1.
Inner: Nitrile (Disposable)2.[1]
[2] Outer: Butyl Rubber or
Silver Shield™ (Laminate)

Ketone functionality degrades
nitrile; Acrylate functionality
permeates it. Laminates
provide >4h breakthrough

protection.

Eye Protection

Chemical Splash Goggles (Not
Safety Glasses)

Vapor pressure is sufficient to
irritate eyes without direct

splash.

Quenching

5% Aqueous Cysteine or

Glutathione

In case of spill, these
"sacrificial nucleophiles”
scavenge the molecule faster

than biological proteins.

Experimental Protocol: Safe Aliquoting

Objective: Transfer 5.0 mL of 3'-methylacrylophenone for a reaction without exposure.

e Preparation:

o Place a chemically resistant tray (polypropylene) inside the fume hood.

o Pre-weigh a quenching bath (10% Sodium Carbonate + 5% Cysteine) in a beaker nearby.
e The Transfer:

o Do not use plastic syringes (polystyrene can swell). Use glass syringes or glass pipettes.

o Why? Leaching of plasticizers can contaminate catalytic reactions.

e Decontamination:
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o Immediately submerge the used pipette tip/needle into the quenching bath.
o Allow to sit for 30 minutes. The base (

) promotes the hydrolysis/Michael addition of the quencher, neutralizing the electrophile.

Visualization 2: Safe Handling Workflow

A logic gate for handling spills and waste.

Start: Handling 3'-MAP

Spill / Contamination?

Yes (Large) [Yes (Small/Glassware) \No

Reaction Complete

Apply Quench Soln

Absorb with Vermiculite (Cysteine/Base)

Rinse Glassware
with Acetone -> Quench

Dispose as

Hazardous Organic
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Figure 2:Operational Logic for Handling and Decontamination. Note the mandatory quenching
step before disposal.
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Stability & Storage

» Polymerization Risk: Like all acryloyl compounds, this molecule can auto-polymerize upon
exposure to light or heat.

o Stabilizers: Commercial samples are often stabilized with 100-500 ppm Hydroquinone
monomethyl ether (MEHQ).

o Critical Note: MEHQ requires dissolved oxygen to function. Do not store under pure
nitrogen unless the material is frozen. Store under air at 2—-8°C.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 12386, 3'-Methylacetophenone (Analogous Precursor). Retrieved from [Link]

e Schwdbel, J. A. H., et al. (2011). "Predicting Michael-acceptor reactivity and toxicity through
guantum chemical transition-state calculations.” Organic & Biomolecular Chemistry.
(Mechanistic basis for acrylophenone toxicity). Retrieved from [Link]

e Jackson, D., et al. (2018). "Covalent Modifiers: A Chemical Perspective on the Reactivity of
a,B-Unsaturated Carbonyls." Journal of Medicinal Chemistry. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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